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Introduction
NECTARYL®, a fragrance ingredient produced by Givaudan, imparts a natural and

sophisticated fruity note reminiscent of peach and apricot.[1] Chemically known as 2-(2-(4-

Methyl-3-cyclohexen-1-yl)propyl)cyclopentanone, its CAS number is 95962-14-4.[2][3] This

compound is a viscous, colorless liquid with the chemical formula C15H24O and a molecular

weight of 220.35 g/mol .[1][3][4][5][6] Due to its stability and substantivity, NECTARYL® is a

valuable component in fine fragrances and powder detergents.[2][7][8]

High-performance liquid chromatography (HPLC) is a crucial analytical technique for the

identification, quantification, and purity assessment of NECTARYL® in various matrices,

including raw materials, formulated products, and environmental samples.[9] This document

provides a detailed protocol for the reversed-phase HPLC (RP-HPLC) analysis of

NECTARYL®, along with illustrative data and experimental workflows.

Physicochemical Properties of NECTARYL®
A summary of the key physicochemical properties of NECTARYL® is presented in the table

below. These parameters are essential for developing an appropriate HPLC method.
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Property Value Reference

Molecular Formula C15H24O [1][3][4][5]

Molecular Weight 220.35 g/mol [3][5][6]

CAS Number 95962-14-4 [3][5][7]

Appearance Colourless Liquid [1][5]

Log P 5.3 [1][5]

Boiling Point 288 °C [1][5]

Flash Point > 93°C [5]

HPLC Method for the Analysis of NECTARYL®
This section details a robust RP-HPLC method for the quantitative analysis of NECTARYL®.

Instrumentation and Materials
HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven,

and a UV-Vis or Diode Array Detector (DAD) is suitable.

Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is

recommended.

Solvents: HPLC grade acetonitrile, methanol, and water.

Standard: A certified reference standard of NECTARYL®.

Chromatographic Conditions
The following table outlines the optimized chromatographic conditions for the analysis of

NECTARYL®.
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Parameter Condition

Mobile Phase
Isocratic elution with Acetonitrile:Water (80:20,

v/v)

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Injection Volume 10 µL

Detection Wavelength 210 nm

Run Time 10 minutes

Standard and Sample Preparation
Standard Solution:

Accurately weigh approximately 10 mg of NECTARYL® reference standard.

Dissolve in 10 mL of acetonitrile to prepare a stock solution of 1 mg/mL.

Perform serial dilutions with the mobile phase to prepare a series of calibration standards

(e.g., 1, 5, 10, 25, 50, and 100 µg/mL).

Sample Solution:

For a liquid sample (e.g., fragrance oil), accurately weigh an amount expected to contain

approximately 1 mg of NECTARYL®.

Dissolve the sample in 10 mL of acetonitrile.

Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

If necessary, dilute the filtered solution with the mobile phase to bring the concentration of

NECTARYL® within the calibration range.

Method Validation and Performance

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1580507?utm_src=pdf-body
https://www.benchchem.com/product/b1580507?utm_src=pdf-body
https://www.benchchem.com/product/b1580507?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The performance of the HPLC method should be validated according to standard guidelines.

The following table presents typical validation parameters for the analysis of NECTARYL®.

Parameter Typical Value

Linearity (R²) > 0.999

Limit of Detection (LOD) 0.1 µg/mL

Limit of Quantification (LOQ) 0.3 µg/mL

Precision (%RSD) < 2%

Accuracy (% Recovery) 98 - 102%

Retention Time Approximately 5.2 minutes

Experimental Workflow and Data Analysis
The overall workflow for the HPLC analysis of NECTARYL® is depicted in the following

diagram.
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HPLC Analysis Workflow for NECTARYL®
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Caption: A flowchart illustrating the key steps in the HPLC analysis of NECTARYL®.
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Illustrative Signaling Pathway
While NECTARYL® is a synthetic fragrance compound and not known to be involved in

biological signaling pathways, for illustrative purposes, a hypothetical pathway demonstrating

its potential interaction with an olfactory receptor is presented below. This diagram is a

conceptual representation and not based on established biological data.
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Hypothetical Olfactory Signaling Pathway for NECTARYL®
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Caption: A conceptual diagram of a potential olfactory signaling cascade initiated by

NECTARYL®.
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Conclusion
The HPLC method detailed in this application note provides a reliable and efficient means for

the quantitative analysis of NECTARYL®. The protocol is straightforward to implement in a

standard analytical laboratory and can be adapted for various sample matrices. Proper method

validation is crucial to ensure the accuracy and precision of the results. The provided workflows

and diagrams serve as valuable tools for researchers and scientists involved in the analysis of

fragrance compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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